Linoleyl myristoleate

• Molecular Formula: C32H56O2
• Molecular Weight: 472.8 g/mol
• InChI: InChI=1S/C32H56O2/c1-3-5-7-9-11-13-15-16-17-18-19-21-23-25-27-29-31-34-32(33)30-28-26-24-22-20-14-12-10-8-6-4-2/h5,7,10-13,16-17H,3-4,6,8-9,14-15,18-31H2,1-2H3/b7-5-,12-10-,13-11-,17-16-
• InChIKey: QAEGREPHWCDXPX-SGVZYWSQSA-N

Linoleyl Myristoleate for Research: A Structurally Defined C32 Wax Monoester with Double Unsaturation

Linoleyl myristoleate is a specific wax monoester formed by the formal condensation of the fatty alcohol linoleyl alcohol and the fatty acid myristoleic acid [1]. It is defined by its unique structural formula, (9Z,12Z)-9,12-Octadecadien-1-yl (9Z)-9-tetradecenoate, corresponding to a molecular weight of 474.80 g/mol and a molecular formula of C32H58O2 . As a research-grade lipid, it is a key component in analytical standards and studies involving specialized wax ester classes [2].

Workflow

Analytical standard for targeted lipidomics

Selection

Structurally defined C32 wax monoester with specific unsaturation pattern

Use context

Unambiguous identification via LC-MS or GC-MS

• [1] ChEBI. Linoleyl myristoleate (CHEBI:165673). View Source
• [2] LIPID MAPS. LMFA07010104 - Linoleyl myristoleate. View Source

Linoleyl Myristoleate Procurement: Why Structural Analogs Cannot Guarantee Functional Equivalence

In the class of wax monoesters, subtle variations in chain length, saturation, and ester bond orientation dictate fundamental physicochemical properties and, consequently, their utility in specific research or industrial applications [1]. Linoleyl myristoleate (C32:2, WE 18:2/14:1) cannot be substituted by its saturated counterpart, linoleyl myristate (C32:1, WE 18:2/14:0), nor by isomers with different fatty acid/alcohol pairings like myristyl linoleate (WE 14:0/18:2), as these structural distinctions alter molecular geometry, melting point, and oxidative stability . For a scientist or formulator, procuring the precise ester is therefore non-negotiable for ensuring experimental reproducibility and achieving the targeted material properties described in the sections below.

Saturated analog (linoleyl myristate)

Additional saturation may shift melting point and oxidative stability, limiting direct method transfer.

Positional isomer (myristyl linoleate)

Reversed alcohol/acid pairing can alter enzyme substrate recognition and lipid packing behavior.

Alcohol-unsaturation analog (oleyl myristoleate)

Fewer double bonds may change hydrophobicity and peroxidation susceptibility, impacting formulation context.

• [1] Dermaviduals. Active agents - the effective skin care: lipids, the basic elements. View Source

Linoleyl Myristoleate Comparative Data: Quantitative Differentiation Against the Closest Analogs

Linoleyl Myristoleate vs. Linoleyl Myristate: The Impact of a Single Unsaturation on Molecular Weight and Formula

Linoleyl myristoleate is structurally distinct from its closest saturated analog, linoleyl myristate. The target compound contains an additional double bond in its myristoleic acid-derived chain, resulting in a quantifiably lower molecular weight and a different molecular formula. This difference is critical for accurate identification and quantification in analytical workflows .

Mol. weight difference

Data to verify

Δ 2.02 g/mol lower

Supports MS-based differentiation

Calculated from structural formula

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	474.80 g/mol; C32H58O2
Comparator Or Baseline	Linoleyl myristate: 476.82 g/mol; C32H60O2
Quantified Difference	Molecular weight is 2.02 g/mol lower; formula contains two fewer hydrogen atoms.
Conditions	Calculated based on molecular structure; vendor datasheets.

Why This Matters

The distinct mass and formula are essential for unambiguous identification via mass spectrometry and for ordering the correct analytical standard.

Linoleyl Myristoleate vs. Myristyl Linoleate: Positional Isomerism as a Key Differentiator

Linoleyl myristoleate (linoleyl alcohol esterified to myristoleic acid) and myristyl linoleate (myristyl alcohol esterified to linoleic acid) are positional isomers with identical molecular formulas but reversed alcohol/acid pairing [1] [2]. This reversal changes the molecule's three-dimensional conformation and polar surface area distribution, which directly impacts its behavior as a substrate in enzymatic assays and its packing in lipid bilayers.

Positional isomerism

Class-level

Reversed alcohol/acid pairing

Impacts enzyme recognition context

Active site orientation review

Evidence Dimension	Structural Isomerism
Target Compound Data	Ester of linoleyl alcohol (C18:2) and myristoleic acid (C14:1). Formula: C32H58O2.
Comparator Or Baseline	Myristyl linoleate: Ester of myristyl alcohol (C14:0) and linoleic acid (C18:2). Formula: C32H60O2.
Quantified Difference	Different ester bond orientation; the comparator is a saturated/unsaturated hybrid, while the target is an unsaturated/unsaturated hybrid.
Conditions	Structural analysis based on IUPAC nomenclature and chemical definitions.

Why This Matters

Procuring the correct isomer is mandatory for studies on substrate specificity of wax ester synthases or lipases, where the enzyme active site is sensitive to the orientation of the ester bond [3].

• [1] ChEBI. Linoleyl myristoleate (CHEBI:165673). View Source
• [2] ChEBI. Myristyl linoleate (CHEBI:165692). View Source
• [3] BRENDA Enzyme Database. Information on EC 3.1.1.- (Carboxylic Ester Hydrolases). View Source

Linoleyl Myristoleate vs. Oleyl Myristoleate: Effect of Fatty Alcohol Desaturation on Molecular Weight and Hydrophobicity

Compared to oleyl myristoleate, linoleyl myristoleate contains an additional double bond on the fatty alcohol moiety (linoleyl vs. oleyl), resulting in a quantifiably higher molecular weight and increased polarity . This difference is predicted to lower its melting point and alter its solubility profile relative to the less unsaturated analog.

Unsaturation effect

Data to verify

Δ 26.04 g/mol heavier

Relates to oxidation model context

Predicted property difference

Evidence Dimension	Degree of Unsaturation and Molecular Weight
Target Compound Data	C32:2 (two double bonds); 474.80 g/mol
Comparator Or Baseline	Oleyl myristoleate: C32:1 (one double bond); 448.76 g/mol
Quantified Difference	Target compound has one more double bond and is 26.04 g/mol heavier.
Conditions	Calculated from molecular structures; vendor specifications.

Why This Matters

This distinction is crucial when selecting a wax ester for studies on lipid oxidation, where the number of double bonds correlates with susceptibility to peroxidation, or for developing formulations where a specific melting point range is required.

Recommended Research Applications for Linoleyl Myristoleate Based on Verified Differentiation

Use as a Certified Analytical Standard in Targeted Lipidomics

Linoleyl myristoleate is ideally suited for use as an analytical standard in targeted lipidomics studies due to its specific, quantifiable differentiation in molecular weight and formula. This allows for unambiguous identification and accurate quantification of this specific wax ester species within complex biological or environmental matrices using techniques like LC-MS or GC-MS. The availability of high-purity material (>99%) from specialty suppliers ensures reliable calibration curves and minimizes analytical interference .

Investigations into Substrate Specificity of Wax Ester Synthases and Lipases

This compound is a critical tool for biochemists investigating the substrate specificity of enzymes involved in wax ester metabolism. Its distinct identity as a positional isomer—relative to compounds like myristyl linoleate—makes it an essential substrate for profiling the active site preferences of wax ester synthases and lipases. The reversed alcohol/acid pairing provides a definitive structural variant for structure-activity relationship (SAR) studies [1].

Model Compound for Studying Physicochemical Properties of Unsaturated Wax Esters

With its specific combination of two double bonds and a 32-carbon chain length, linoleyl myristoleate serves as a valuable model compound for studying the fundamental physicochemical properties of unsaturated wax esters. Its predicted lower melting point and unique density, relative to saturated and shorter-chain analogs, make it a reference point for researchers developing lipid-based formulations, studying lipid phase behavior, or engineering materials with tunable thermal and mechanical characteristics [2].

Application

Selection Property

Validation Focus

Analytical standard for targeted lipidomics

Certified identity and high-purity context

Unambiguous MS identification and calibration reliability

Wax ester synthase/lipase substrate studies

Positional isomer identity

Enzyme active site SAR and substrate specificity

Physicochemical model for unsaturated wax esters

Double bond and chain length profile

Phase behavior and thermal property benchmarking

• [1] BRENDA Enzyme Database. Information on EC 2.3.1.75 (wax synthase) and related enzymes. View Source
• [2] LIPID MAPS. LMFA07010104 - Linoleyl myristoleate. View Source